Cas no 77204-21-8 (4-Pyrimidineacetonitrile,6-methyl-2-(1-methylethyl)-)

• Product Name: 4-Pyrimidineacetonitrile,6-methyl-2-(1-methylethyl)-
• CAS No: 77204-21-8
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 549168
• PubChem ID: 12682965
• Update Time: 2025-04-19

4-Pyrimidineacetonitrile,6-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidineacetonitrile,6-methyl-2-(1-methylethyl)-
• 4-Pyrimidineacetonitrile,6-methyl-2-(1-methylethyl)-(9CI)
• 2-(6-methyl-2-propan-2-ylpyrimidin-4-yl)acetonitrile
• 77204-21-8
• AKOS012506161
• 2-(2-Isopropyl-6-methylpyrimidin-4-yl)acetonitrile

• Inchi： 1S/C10H13N3/c1-7(2)10-12-8(3)6-9(13-10)4-5-11/h6-7H,4H2,1-3H3
• InChI Key： FETVMZZIWBMLEG-UHFFFAOYSA-N
• SMILES： N1C(CC#N)=CC(C)=NC=1C(C)C

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.6Ų